Cas no 2763759-08-4 (Methyl 1-aminobicyclo[2.1.1]hexane-2-carboxylate)

• Product Name: Methyl 1-aminobicyclo[2.1.1]hexane-2-carboxylate
• CAS No: 2763759-08-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6235795
• PubChem ID: 165883228
• Update Time: 2025-05-22

Methyl 1-aminobicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-aminobicyclo[2.1.1]hexane-2-carboxylate
• 2763759-08-4
• EN300-39871329
• methyl (1s)-1-aminobicyclo[2.1.1]hexane-2-carboxylate
• EN300-37367030
• Methyl 1-aminobicyclo[2.1.1]hexane-2-carboxylate

• Inchi： 1S/C8H13NO2/c1-11-7(10)6-2-5-3-8(6,9)4-5/h5-6H,2-4,9H2,1H3
• InChI Key： YIRDYVKVANNINM-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2CC1(C2)N)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 1-aminobicyclo[2.1.1]hexane-2-carboxylate

Comprehensive Overview of Methyl 1-aminobicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2763759-08-4)

Methyl 1-aminobicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2763759-08-4) is a bicyclic organic compound featuring a unique structural framework that combines an amine group and a carboxylate ester within a constrained bicyclo[2.1.1]hexane scaffold. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate or chiral building block. Its rigid geometry and functional group diversity make it a valuable candidate for drug discovery, particularly in the design of small-molecule therapeutics targeting neurological disorders or metabolic diseases.

The synthetic utility of Methyl 1-aminobicyclo[2.1.1]hexane-2-carboxylate lies in its ability to serve as a precursor for peptidomimetics or conformationally restricted analogs. Researchers are increasingly exploring its applications in fragment-based drug design (FBDD) and catalysis, where its steric and electronic properties can modulate reactivity. Recent publications highlight its role in optimizing ADME profiles (Absorption, Distribution, Metabolism, Excretion) of lead compounds, addressing a key challenge in modern medicinal chemistry.

From a sustainability perspective, the synthesis of 2763759-08-4 aligns with green chemistry principles. Innovations in flow chemistry and enzymatic catalysis have been applied to improve its production efficiency, reducing waste and energy consumption. This resonates with the growing demand for eco-friendly synthetic routes in the fine chemicals industry, a topic frequently searched in academic and industrial forums.

Analytical characterization of Methyl 1-aminobicyclo[2.1.1]hexane-2-carboxylate typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its stereochemistry and purity. These methods are critical for ensuring reproducibility in research, a recurring concern in peer-reviewed studies and QA/QC workflows.

In the context of intellectual property, derivatives of 2763759-08-4 have appeared in patent filings related to kinase inhibitors and GPCR modulators. Its structural novelty offers opportunities for patent differentiation, a strategic consideration for pharmaceutical companies navigating competitive landscapes. Searches for “novel bicyclic scaffolds in drug discovery” often highlight such compounds.

Future directions for Methyl 1-aminobicyclo[2.1.1]hexane-2-carboxylate may include exploration in PROTACs (Proteolysis-Targeting Chimeras) or covalent inhibitors, areas trending in oncology and immunology research. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in chemical biology applications.